Cas no 1638927-72-6 (1-(Ethoxymethyl)-5-methylpyrazol-3-amine)

• Product Name: 1-(Ethoxymethyl)-5-methylpyrazol-3-amine
• CAS No: 1638927-72-6
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• CID: 5296021
• Update Time: 2025-10-28

1-(Ethoxymethyl)-5-methylpyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(Ethoxymethyl)-5-methylpyrazol-3-amine

• Inchi： 1S/C7H13N3O/c1-3-11-5-10-6(2)4-7(8)9-10/h4H,3,5H2,1-2H3,(H2,8,9)
• InChI Key： DFQYGMKEFSYSAH-UHFFFAOYSA-N
• SMILES： N1(COCC)C(C)=CC(N)=N1

Additional information on 1-(Ethoxymethyl)-5-methylpyrazol-3-amine

Introduction to 1-(Ethoxymethyl)-5-methylpyrazol-3-amine (CAS No. 1638927-72-6)

1-(Ethoxymethyl)-5-methylpyrazol-3-amine (CAS No. 1638927-72-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrazole core and functional groups, exhibits promising biological activities and potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological properties, and recent research findings related to 1-(Ethoxymethyl)-5-methylpyrazol-3-amine.

The chemical structure of 1-(Ethoxymethyl)-5-methylpyrazol-3-amine is defined by its pyrazole ring, which is a five-membered heterocyclic compound containing two nitrogen atoms. The presence of the ethoxymethyl and methyl groups at specific positions on the pyrazole ring imparts unique physical and chemical properties to the molecule. The ethoxymethyl group at the 1-position and the methyl group at the 5-position contribute to the compound's solubility, stability, and reactivity, making it an attractive candidate for various applications in drug discovery and development.

The synthesis of 1-(Ethoxymethyl)-5-methylpyrazol-3-amine has been extensively studied in recent years. One of the most common methods involves the reaction of 5-methylpyrazole-3-carbonitrile with ethanol in the presence of a suitable catalyst. This reaction typically proceeds via a nucleophilic substitution mechanism, leading to the formation of the desired product with high yield and purity. Alternative synthetic routes have also been explored, including microwave-assisted synthesis and catalytic hydrogenation methods, which offer enhanced efficiency and environmental sustainability.

In terms of biological properties, 1-(Ethoxymethyl)-5-methylpyrazol-3-amine has demonstrated significant activity in several areas of interest. Recent studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has been found to possess antiviral activity against various viral strains, including influenza and herpes simplex viruses. These findings suggest that 1-(Ethoxymethyl)-5-methylpyrazol-3-amine could be a valuable lead compound for the development of new therapeutic agents.

The pharmacological profile of 1-(Ethoxymethyl)-5-methylpyrazol-3-amine has also been extensively evaluated. Preclinical studies have demonstrated that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These characteristics are crucial for ensuring effective drug delivery and sustained therapeutic effects. Furthermore, toxicity studies have shown that 1-(Ethoxymethyl)-5-methylpyrazol-3-amine is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

In addition to its potential as a standalone therapeutic agent, 1-(Ethoxymethyl)-5-methylpyrazol-3-amine has also been investigated as a scaffold for drug design. Researchers have used this compound as a starting point to develop novel derivatives with enhanced biological activities and improved pharmacological profiles. For example, modifications to the ethoxymethyl group have led to compounds with increased potency against specific targets, while alterations to the pyrazole ring have resulted in derivatives with improved selectivity and reduced off-target effects.

The potential applications of 1-(Ethoxymethyl)-5-methylpyrazol-3-amine extend beyond traditional pharmaceuticals. Recent research has explored its use in combination therapies, where it is combined with other drugs to achieve synergistic effects. For instance, studies have shown that co-administration of 1-(Ethoxymethyl)-5-methylpyrazol-3-amine with nonsteroidal anti-inflammatory drugs (NSAIDs) can enhance their anti-inflammatory activity while reducing side effects associated with high doses of NSAIDs alone.

In conclusion, 1-(Ethoxymethyl)-5-methylpyrazol-3-amine (CAS No. 1638927-72-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable biological properties, and promising pharmacological profile make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, highlighting its significance in the field.